2,4-dimethoxy-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O3S/c1-13-5-4-6-14(9-13)24-20(17-11-28-12-18(17)23-24)22-21(25)16-8-7-15(26-2)10-19(16)27-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: NJZDUUFLRCGGHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

2,4-dimethoxy-N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential therapeutic drug for various types of cancer.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis Research on antipyrine-like derivatives, including benzamides, focuses on understanding their intermolecular interactions, crystal packing, and the role of hydrogen bonding and π-interactions in stabilizing molecular assemblies. These studies are foundational for designing compounds with desired physical and chemical properties for various applications, including pharmaceuticals and materials science (Saeed et al., 2020).

Antibacterial Agents The design and synthesis of novel analogs that exhibit promising antibacterial activity, especially against resistant strains, are crucial areas of research. Compounds structurally related to the queried chemical have been investigated for their effectiveness against bacteria such as Staphylococcus aureus and Bacillus subtilis, highlighting the potential of such molecules in addressing antibiotic resistance (Palkar et al., 2017).

Synthetic Methodologies The synthesis of complex heterocyclic structures, including pyridine and thiophene derivatives, showcases advanced synthetic strategies that can be applied to develop new molecules for further study. These methodologies facilitate the exploration of novel compounds with potential application in drug discovery and material science (Okumura et al., 1998).

Molecular Docking and DFT Calculations Investigations into new benzenesulfonamide derivatives for their cytotoxicity and carbonic anhydrase inhibitory activities incorporate molecular docking and density functional theory (DFT) calculations. These studies underscore the importance of computational methods in predicting the biological activity and understanding the molecular basis of action for new compounds (Fahim & Shalaby, 2019).

Photophysical and Physicochemical Investigations Research on novel heterocyclic D-π-A chromophores, including their synthesis and photophysical properties, highlights the potential of such compounds in developing fluorescent chemosensors for metal ion detection. These findings are significant for applications in analytical chemistry and environmental monitoring (Khan, 2020).